2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C17H19FN6O2S/c1-4-24-15(13-9-23(2)22-16(13)26-3)20-21-17(24)27-10-14(25)19-12-7-5-6-11(18)8-12/h5-9H,4,10H2,1-3H3,(H,19,25)
• InChI Key: VZEWNTCYRVMYTD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)F)C3=CN(N=C3OC)C
• Molecular Formula: C17H19FN6O2S
• Molecular Weight: 390.4 g/mol
• CAS No.: 1014054-22-8

Description

This compound is a triazole-thioacetamide derivative characterized by a 1,2,4-triazole core substituted with an ethyl group at position 4 and a 3-methoxy-1-methyl-1H-pyrazol-4-yl moiety at position 3. The thioether linkage connects the triazole ring to an acetamide group, which is further substituted with a 3-fluorophenyl aromatic ring. Such structural features are common in pharmacologically active molecules, particularly in agrochemicals and antimicrobial agents, due to the triazole’s stability and sulfur’s role in enhancing bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary primarily in substituents on the triazole ring and the acetamide’s aryl group. These modifications influence physicochemical properties, binding affinities, and bioactivity. Below is a comparative analysis based on the evidence:

Substituent Variations on the Triazole Ring

• Pyrazinyl vs. Pyrazolyl Groups: The compound 2-((4-ethyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide () replaces the pyrazole with a pyrazinyl ring.

• Thiophene vs. Pyrazole :
  2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide () substitutes the pyrazole with a thiophene ring. Thiophene’s sulfur atom enhances lipophilicity, which could improve blood-brain barrier penetration but reduce aqueous solubility .

Aromatic Substituent Variations on Acetamide

• Fluorophenyl Position :
  The target compound’s 3-fluorophenyl group contrasts with analogs like N-(2-fluorophenyl) () and N-(4-fluorophenyl) (). Fluorine’s position influences electronic effects (e.g., para-fluorine’s strong electron-withdrawing effect) and steric interactions with biological targets .

Bioactivity Trends

• Anti-Exudative Activity: Triazole-thioacetamides with furan-2-yl substituents (e.g., 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfonyl)-N-acetamides) exhibit significant anti-inflammatory effects, reducing edema by 30–40% in rodent models at 10 mg/kg, comparable to diclofenac .
• Insecticidal Activity: Pyrazole-acetamide derivatives, such as 2-chloro-N-(3-cyano-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazol-5-yl)acetamide, are precursors to fipronil-like insecticides, targeting GABA receptors in pests .

• Orco Agonists :
  VUAA-1 and OLC-12 (), which share the triazole-thioacetamide scaffold, activate insect olfactory receptors (Orco), making them candidates for mosquito control .

Data Table: Key Structural and Functional Comparisons

Compound Name	Triazole Substituents	Acetamide Substituent	Molecular Weight (g/mol)	Notable Bioactivity	References
Target Compound	4-Ethyl, 5-(3-methoxy-1-methyl-pyrazol-4-yl)	N-(3-fluorophenyl)	~433.45*	N/A (Theoretical)	-
2-((4-Ethyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide	4-Ethyl, 5-(2-pyrazinyl)	N-(2-fluorophenyl)	~416.44	N/A
N-(3-Chloro-4-fluorophenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-Ethyl, 5-(pyridin-2-yl)	N-(3-chloro-4-fluorophenyl)	~454.91	N/A
2-{[4-Ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	4-Ethyl, 5-(thiophen-2-yl)	N-(4-fluorophenyl)	~420.49	N/A
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfonyl)-N-acetamide (Reference)	4-Amino, 5-(furan-2-yl)	Variable	~325.35	Anti-exudative (30–40% edema reduction)
VUAA-1 (N-(4-ethylphenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide)	4-Ethyl, 5-(pyridin-3-yl)	N-(4-ethylphenyl)	~410.48	Orco agonist (Insect olfaction)

*Calculated based on molecular formula C₁₉H₂₀FN₇O₂S.